Cas no 445492-67-1 (methyl 3-4-(aminomethyl)phenylbenzoate)

• Product Name: methyl 3-4-(aminomethyl)phenylbenzoate
• CAS No: 445492-67-1
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 2191391
• PubChem ID: 1394186
• Update Time: 2025-05-22

methyl 3-4-(aminomethyl)phenylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-biphenyl-3-carboxylic acid methyl ester 1hcl salt
• 4'-(AMINOMETHYL)-BIPHENYL-3-CARBOXYLIC ACID METHYL ESTER
• methyl 3-[4-(aminomethyl)phenyl]benzoate
• methyl 3-4-(aminomethyl)phenylbenzoate
• CHEMBL3040231
• CS-0434107
• Methyl 4'-(aminomethyl)-[1,1'-biphenyl]-3-carboxylate
• EN300-18653383
• SCHEMBL2569067
• 4'-aminomethyl-biphenyl-3-carboxylic acid methyl ester
• DTXSID40362735
• 445492-67-1
• SEYILLJJSJGXJD-UHFFFAOYSA-N

• Inchi： 1S/C15H15NO2/c1-18-15(17)14-4-2-3-13(9-14)12-7-5-11(10-16)6-8-12/h2-9H,10,16H2,1H3
• InChI Key： SEYILLJJSJGXJD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC(CN)=CC=1)=O

Computed Properties

• Exact Mass: 241.110278721Da
• Monoisotopic Mass: 241.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-4-(aminomethyl)phenylbenzoate

Introduction to Methyl 3-4-(Aminomethyl)Phenylbenzoate (CAS No. 445492-67-1)

Methyl 3-4-(aminomethyl)phenylbenzoate, also known by its CAS registry number 445492-67-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzoic acid, with a methyl group attached to the carboxylic acid moiety and an aminomethyl-substituted phenyl group at the para position. Its structure is characterized by the presence of an aromatic ring system, which contributes to its unique chemical properties and potential applications.

The synthesis of methyl 3-4-(aminomethyl)phenylbenzoate involves several steps, including the preparation of the benzoic acid derivative and subsequent alkylation to introduce the aminomethyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse chemical reactions and industrial processes.

One of the most promising applications of methyl 3-4-(aminomethyl)phenylbenzoate lies in its potential as a precursor for drug development. Researchers have explored its role in designing bioactive molecules targeting various therapeutic areas, such as cancer treatment and neurodegenerative diseases. For instance, studies published in 2023 highlight its ability to modulate key enzymes involved in cellular signaling pathways, suggesting its potential as a lead compound for novel drug candidates.

In addition to its pharmaceutical applications, methyl 3-4-(aminomethyl)phenylbenzoate has found utility in materials science. Its aromatic structure lends itself well to applications in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. Recent research has demonstrated its use in synthesizing high-performance polymers with enhanced thermal stability and mechanical strength, opening new avenues for its application in aerospace and electronics industries.

The compound's toxicity profile has also been a subject of recent investigations. Studies conducted under regulatory guidelines have provided insights into its acute and chronic toxicity levels, ensuring its safe handling in industrial settings. These findings are critical for compliance with global safety standards and contribute to the responsible development of chemicals.

Looking ahead, the continued exploration of methyl 3-4-(aminomethyl)phenylbenzoate properties is expected to uncover new opportunities across multiple disciplines. Collaborative efforts between academia and industry are likely to drive innovation in its synthesis methods, applications, and regulatory compliance. As research progresses, this compound will undoubtedly play an increasingly important role in advancing both scientific knowledge and practical applications.